![molecular formula C12H16FN3O3 B3043858 2-[4-(2-Fluoro-4-nitrophenyl)piperazin-1-yl]ethanol CAS No. 942474-49-9](/img/structure/B3043858.png)
2-[4-(2-Fluoro-4-nitrophenyl)piperazin-1-yl]ethanol
Overview
Description
“2-[4-(2-Fluoro-4-nitrophenyl)piperazin-1-yl]ethanol”, also known as FPE, is a chemical compound that has gained considerable interest in scientific research. It has a molecular weight of 269.27 and a molecular formula of C12H16FN3O3 .
Molecular Structure Analysis
The molecular structure of “2-[4-(2-Fluoro-4-nitrophenyl)piperazin-1-yl]ethanol” is represented by the formula C12H16FN3O3 . This indicates that the compound contains 12 carbon atoms, 16 hydrogen atoms, 1 fluorine atom, 3 nitrogen atoms, and 3 oxygen atoms .Scientific Research Applications
Proteomics Research
“2-[4-(2-Fluoro-4-nitrophenyl)piperazin-1-yl]ethanol” is used in proteomics research . Proteomics is the large-scale study of proteins, particularly their structures and functions. This compound could be used to study protein interactions, identify proteins, or investigate post-translational modifications.
Antimicrobial Agents
This compound has a structure similar to that of norfloxacin , a fluoroquinolone antibiotic . Researchers have synthesized hybrid norfloxacin–thiazolidinedione molecules to improve the antimicrobial activity of norfloxacin . These new hybrids were intended to have a new binding mode to DNA gyrase, allowing for a more potent antibacterial effect and activity against current quinolone-resistant bacterial strains .
Anti-Biofilm Properties
The same hybrid norfloxacin–thiazolidinedione molecules also showed promising anti-biofilm activity against Gram-positive strains . Biofilms are communities of microorganisms that attach to each other and to surfaces. They are a major concern in health due to their resistance to antibiotics and disinfectants.
Drug Design and Synthesis
The structure of “2-[4-(2-Fluoro-4-nitrophenyl)piperazin-1-yl]ethanol” can be used as a basis for the design and synthesis of new drugs . Its molecular structure can be modified to create new compounds with potentially improved pharmacological properties.
properties
IUPAC Name |
2-[4-(2-fluoro-4-nitrophenyl)piperazin-1-yl]ethanol | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16FN3O3/c13-11-9-10(16(18)19)1-2-12(11)15-5-3-14(4-6-15)7-8-17/h1-2,9,17H,3-8H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ABLMDFNXFVHPPM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1CCO)C2=C(C=C(C=C2)[N+](=O)[O-])F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16FN3O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
269.27 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-[4-(2-Fluoro-4-nitrophenyl)piperazin-1-yl]ethanol |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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